Cas no 412923-50-3 (2-Bromo-6-ethylbenzothiazole)

2-Bromo-6-ethylbenzothiazole structure
2-Bromo-6-ethylbenzothiazole structure
Product Name:2-Bromo-6-ethylbenzothiazole
CAS No:412923-50-3
MF:C9H8BrNS
MW:242.135519981384
CID:867182
Update Time:2023-08-02

2-Bromo-6-ethylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-6-ETHYLBENZOTHIAZOLE
    • 2-Bromo-6-ethylbenzo[d]thiazole
    • 2-Bromo-6-ethylbenzothiazole
    • Inchi: 1S/C9H8BrNS/c1-2-6-3-4-7-8(5-6)12-9(10)11-7/h3-5H,2H2,1H3
    • InChI Key: LLDYVENITBIJLJ-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=CC=C(C=C2S1)CC

Computed Properties

  • Exact Mass: 240.956
  • Monoisotopic Mass: 240.956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
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